Cas no 185378-05-6 (2-[(Methoxymethoxy)methyl]inosine 5'-(dihydrogen phosphate))

• Product name: 2-[(Methoxymethoxy)methyl]inosine 5'-(dihydrogen phosphate)
• CAS No: 185378-05-6
• MF: C₁₃H₁₉N₄O₁₀P
• MW: 422.285
• CID: 2784991
• PubChem ID: 136270408

2-[(Methoxymethoxy)methyl]inosine 5'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 2-[(Methoxymethoxy)methyl]inosine 5'-(dihydrogen phosphate)
• 185378-05-6
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-{6-hydroxy-2-[(methoxymethoxy)methyl]-9H-purin-9-yl}oxolan-2-yl]methoxy}phosphonic acid
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-hydroxy-2-((methoxymethoxy)methyl)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• DTXSID60774750

• Inchi： InChI=1S/C13H19N4O10P/c1-24-5-25-3-7-15-11-8(12(20)16-7)14-4-17(11)13-10(19)9(18)6(27-13)2-26-28(21,22)23/h4,6,9-10,13,18-19H,2-3,5H2,1H3,(H,15,16,20)(H2,21,22,23)/t6-,9-,10-,13-/m1/s1
• InChI Key： FMYFHRQBWNECHM-ZRFIDHNTSA-N

Computed Properties

• Exact Mass: 422.08387981Da
• Monoisotopic Mass: 422.08387981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 194Ų